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Compound of Interest

Compound Name: Ethyl 3-nitropropanoate

Cat. No.: B1247394 Get Quote

This guide provides immediate, essential safety protocols and logistical information for

researchers, scientists, and drug development professionals handling Ethyl 3-
nitropropanoate. The following procedures for personal protective equipment, operational

handling, and disposal are designed to ensure a safe laboratory environment.

Physicochemical and Hazard Data
While specific quantitative data for Ethyl 3-nitropropanoate is limited, the following table

summarizes key information for structurally similar compounds to guide precautionary

measures.
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Property Data Source Compound

Molecular Formula C5H9NO4 Ethyl 3-nitropropanoate

Molecular Weight 147.13 g/mol Ethyl 3-nitropropanoate

Appearance Data not available -

Boiling Point Data not available -

Specific Gravity 1.130 Ethyl 2-nitropropionate[1]

Flash Point

Combustible liquid with a flash

point between 37.8°C and

93.3°C[2]

General classification for

similar liquids

Hazards

Irritating to eyes[2][3]. May

cause skin and respiratory

irritation[3][4]. Flammable

liquid[2][4].

Ethyl 3-(m-nitrophenyl)-3-

oxopropionate, Ethyl

propionate

Personal Protective Equipment (PPE)
To ensure safety and minimize exposure, the following personal protective equipment is

mandatory when handling Ethyl 3-nitropropanoate.

Eye and Face Protection
Requirement: Wear chemical safety goggles or a face shield.[1][2][5] Standard safety

glasses are not sufficient.

Rationale: Protects against splashes that can cause serious eye irritation.[2][3]

Skin Protection
Hand Protection:

Requirement: Wear chemical-resistant gloves, such as PVC or neoprene.[1]

Protocol: Inspect gloves for any signs of degradation or puncture before use. Use proper

glove removal technique to avoid skin contact. Wash and dry hands thoroughly after
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handling the substance.[1]

Body Protection:

Requirement: A lab coat is mandatory.[2] For larger quantities or situations with a higher

risk of splashing, a full suit or a PVC apron should be worn.[1][2]

Protocol: Contaminated clothing should be removed immediately, and the affected skin

washed with water.[6] Do not allow clothing wet with the material to remain in contact with

the skin.[1]

Respiratory Protection
Requirement: Use a NIOSH/MSHA-approved vapor respirator when ventilation is inadequate

or when airborne concentrations may exceed exposure limits.[2][5]

Protocol: Ensure the respirator is properly fitted and certified for organic vapors.[2]

Operational and Disposal Plan
Safe Handling Procedures

Ventilation: Always handle Ethyl 3-nitropropanoate in a well-ventilated area, preferably

inside a chemical fume hood.[2][7]

Avoiding Contact: Avoid all personal contact, including inhalation of vapors.[1] Do not get the

chemical in your eyes, on your skin, or on your clothing.[5]

Ignition Sources: Keep the substance away from heat, sparks, and open flames.[2][4][8] Use

non-sparking tools and take precautionary measures against static discharge by grounding

all equipment.[4][8][9]

Hygiene: Wash your face and hands thoroughly after handling.[5] Do not eat, drink, or smoke

in the handling area.[10]

Storage Plan
Container: Store in a tightly closed, original container.[1][2][5]
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Location: Keep in a cool, dry, and well-ventilated place.[1][2][5] The storage area should be

secure and accessible only to authorized personnel.[10]

Incompatibilities: Store away from incompatible materials such as oxidizing agents and

metals.[1][2][8]

Spill Management
Minor Spills:

Remove all sources of ignition.[1]

Ventilate the area.

Absorb the spill with an inert material such as sand, silica gel, or a commercial absorbent.

[11]

Collect the absorbed material into a suitable, closed container for disposal.[11]

Major Spills:

Evacuate the area and move upwind.[1]

Alert emergency responders and inform them of the nature and location of the hazard.[1]

Prevent the spill from entering sewers or confined areas.[2]

Only personnel with appropriate full-body protective clothing and a self-contained

breathing apparatus should enter the area.[1]

Disposal Plan
Waste Classification: Ethyl 3-nitropropanoate waste is considered hazardous.[5]

Procedure:

Collect surplus and non-recyclable material in a suitable, closed, and properly labeled

container.[7] Do not mix with other waste.[7]
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Engage a licensed professional waste disposal service for disposal.[7][12] Do not dispose

of the chemical down the drain or in regular trash.[7]

The recommended method of disposal is incineration in a facility equipped with an

afterburner and scrubber.[12]

First Aid Measures
Immediate action is crucial in the event of exposure.

Inhalation:

Move the exposed person to fresh air immediately.[3][6]

If breathing has stopped or is difficult, provide artificial respiration or oxygen.[3][6]

Keep the person warm and at rest.[6]

Seek immediate medical attention.[3][6]

Skin Contact:

Immediately remove all contaminated clothing.[1]

Wash the affected skin promptly and thoroughly with soap and plenty of water.[3][5][6]

If irritation persists, seek medical attention.[3][6]

Eye Contact:

Rinse cautiously with plenty of water for at least 15 minutes, also under the eyelids.[3][5]

Remove contact lenses if present and easy to do so. Continue rinsing.[3][5]

Seek immediate medical attention.[3][5]

Ingestion:

Clean the mouth with water and drink plenty of water afterward.[3][5]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/pdf/Proper_Disposal_of_Ethyl_3_oxo_3_1H_pyrrol_2_yl_propanoate_A_Comprehensive_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Safe_Disposal_of_3_Nitropropionic_Acid_A_Procedural_Guide.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_Ethyl_3_oxo_3_1H_pyrrol_2_yl_propanoate_A_Comprehensive_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Safe_Disposal_of_3_Nitropropionic_Acid_A_Procedural_Guide.pdf
https://www.fishersci.at/store/msds?partNumber=10118112&productDescription=1GR+Ethyl+3-%283-nitrophenyl%29-3-oxopropanoate%2C+97%25&countryCode=AT&language=en
https://www.cdc.gov/niosh/npg/firstaid.html
https://www.fishersci.at/store/msds?partNumber=10118112&productDescription=1GR+Ethyl+3-%283-nitrophenyl%29-3-oxopropanoate%2C+97%25&countryCode=AT&language=en
https://www.cdc.gov/niosh/npg/firstaid.html
https://www.cdc.gov/niosh/npg/firstaid.html
https://www.fishersci.at/store/msds?partNumber=10118112&productDescription=1GR+Ethyl+3-%283-nitrophenyl%29-3-oxopropanoate%2C+97%25&countryCode=AT&language=en
https://www.cdc.gov/niosh/npg/firstaid.html
https://datasheets.scbt.com/sc-234941.pdf
https://www.fishersci.at/store/msds?partNumber=10118112&productDescription=1GR+Ethyl+3-%283-nitrophenyl%29-3-oxopropanoate%2C+97%25&countryCode=AT&language=en
https://www.fishersci.com/store/msds?partNumber=AAA1062614&productDescription=ETHYL+3-NITROBENZOATE+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.cdc.gov/niosh/npg/firstaid.html
https://www.fishersci.at/store/msds?partNumber=10118112&productDescription=1GR+Ethyl+3-%283-nitrophenyl%29-3-oxopropanoate%2C+97%25&countryCode=AT&language=en
https://www.cdc.gov/niosh/npg/firstaid.html
https://www.fishersci.at/store/msds?partNumber=10118112&productDescription=1GR+Ethyl+3-%283-nitrophenyl%29-3-oxopropanoate%2C+97%25&countryCode=AT&language=en
https://www.fishersci.com/store/msds?partNumber=AAA1062614&productDescription=ETHYL+3-NITROBENZOATE+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.at/store/msds?partNumber=10118112&productDescription=1GR+Ethyl+3-%283-nitrophenyl%29-3-oxopropanoate%2C+97%25&countryCode=AT&language=en
https://www.fishersci.com/store/msds?partNumber=AAA1062614&productDescription=ETHYL+3-NITROBENZOATE+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.at/store/msds?partNumber=10118112&productDescription=1GR+Ethyl+3-%283-nitrophenyl%29-3-oxopropanoate%2C+97%25&countryCode=AT&language=en
https://www.fishersci.com/store/msds?partNumber=AAA1062614&productDescription=ETHYL+3-NITROBENZOATE+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.at/store/msds?partNumber=10118112&productDescription=1GR+Ethyl+3-%283-nitrophenyl%29-3-oxopropanoate%2C+97%25&countryCode=AT&language=en
https://www.fishersci.com/store/msds?partNumber=AAA1062614&productDescription=ETHYL+3-NITROBENZOATE+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1247394?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Do NOT induce vomiting unless instructed to do so by a medical professional.[13]

Seek immediate medical attention and show the container or label.[2][6]

In case of poisoning, call the Poison Help line at 1-800-222-1222.[14]

Emergency Workflow: Chemical Spill
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Immediate Actions

Assessment

Minor Spill Response

Major Spill Response

Final Steps

1. Evacuate Area & Alert Others

2. Eliminate Ignition Sources

3. Increase Ventilation

Minor or Major Spill?

4a. Don Appropriate PPE

Minor

4b. Call Emergency Services

Major

5a. Absorb with Inert Material

6a. Collect into Waste Container

7a. Clean Spill Area

8. Dispose of Waste

5b. Contain Spill (if safe)

6b. Await Professional Responders

9. Document and Report Incident

Click to download full resolution via product page

Caption: Workflow for handling a chemical spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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